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Compound of Interest

Compound Name: Supranol brilliant red 3B

Cat. No.: B1498436 Get Quote

Acid Red 155 (C.I. 18130) is a single azo class anionic dye valued for its vibrant red hue.[1] Its

molecular structure, characterized by aromatic rings, an azo linkage (-N=N-), and critically,

sodium sulfonate groups, dictates its utility in various scientific and industrial applications, from

textile dyeing to potential uses in biomedical research. For researchers, scientists, and drug

development professionals, a comprehensive understanding of a compound's solubility is not

merely academic; it is a foundational parameter that governs formulation strategies,

experimental design, and the ultimate success of an application.

This guide provides a detailed exploration of the solubility of Acid Red 155. Moving beyond

simple data points, we will delve into the physicochemical principles governing its dissolution,

present qualitative and quantitative data in key laboratory solvents, and provide a rigorous,

field-proven experimental protocol for determining its solubility. This document is designed to

empower the researcher with both the theoretical knowledge and the practical methodology

required to confidently work with this compound.

Theoretical Framework: The Molecular Basis of
Solubility
The solubility of any compound is dictated by the principle of "like dissolves like," which is a

reflection of the intermolecular forces between the solute (Acid Red 155) and the solvent. The

molecular structure of Acid Red 155, C₃₀H₂₉N₃Na₂O₉S₃, with a molecular weight of 717.74

g/mol , provides clear indicators of its solubility behavior.[1]
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Polarity and Ionization: The key to Acid Red 155's solubility in polar solvents lies in its two

sodium sulfonate (-SO₃Na) groups. In solution, these groups dissociate into sulfonate anions

(-SO₃⁻) and sodium cations (Na⁺). This ionic nature makes the molecule highly polar.

Intermolecular Forces:

Ion-Dipole Interactions: In polar protic solvents like water, the dissociated sulfonate and

sodium ions form strong ion-dipole interactions with the partial positive (on hydrogen) and

partial negative (on oxygen) ends of the water molecules. These forces are powerful

enough to overcome the solute's lattice energy, leading to dissolution.

Hydrogen Bonding: The hydroxyl (-OH) and sulfonamido (-NHSO₂-) groups on the

naphthalene ring can act as hydrogen bond donors and acceptors, further enhancing

solubility in protic solvents like water and alcohols.

Van der Waals Forces: The large, nonpolar aromatic structure contributes to van der

Waals forces, which are the primary interactions with nonpolar solvents. However, these

forces are generally insufficient to overcome the strong ionic and polar interactions within

the dye molecule itself, predicting poor solubility in nonpolar solvents.

Factors such as temperature and pH can also significantly influence solubility.[2][3] Increased

temperature generally increases the solubility of solids, while pH can affect the ionization state

of the functional groups, though the sulfonic acid groups in Acid Red 155 remain ionized across

a wide pH range.

Solubility Profile of Acid Red 155
The following table summarizes the known and predicted solubility of Acid Red 155 in common

laboratory solvents. The data is compiled from direct sources where available and

supplemented with expert predictions based on the chemical principles outlined above and the

known behavior of similar acid dyes.
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Solvent Solvent Type
Predicted/Kno
wn Solubility

Observations
& Rationale

Citation(s)

Water (H₂O) Polar Protic Soluble

Forms a clear,

quality red

solution. The

high polarity and

hydrogen

bonding capacity

of water lead to

strong ion-dipole

interactions with

the sulfonate

groups.

[1]

Ethanol

(C₂H₅OH)
Polar Protic Soluble

Forms a red

solution. As a

polar protic

solvent, ethanol

can engage in

both hydrogen

bonding and

polar

interactions.

[1]

Methanol

(CH₃OH)
Polar Protic Soluble

Similar to

ethanol, its high

polarity and

ability to

hydrogen bond

facilitate the

dissolution of

polar, ionic dyes.

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic Soluble DMSO is a

powerful, highly

polar "super

solvent" known

to dissolve a vast

[4][5][6]
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array of both

polar and

nonpolar

compounds,

including many

inorganic salts

and polymers.

N,N-

Dimethylformami

de (DMF)

Polar Aprotic Soluble

Known as a

"universal

solvent," DMF's

high dielectric

constant and

solvency power

make it highly

effective for

dissolving polar

organic

compounds like

dyes.

[7][8][9]

Acetone (C₃H₆O) Polar Aprotic

Predicted

Insoluble/Slightly

Soluble

While polar,

acetone is a less

effective solvent

for highly ionic

compounds

compared to

water or DMSO.

Similar acid dyes

show insolubility

in acetone.

[10]

Hexane (C₆H₁₄) Nonpolar Predicted

Insoluble

The nonpolar

nature of hexane

cannot overcome

the strong

intermolecular

forces of the
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ionic Acid Red

155 molecule.

Toluene (C₇H₈) Nonpolar
Predicted

Insoluble

Similar to

hexane, this

nonpolar

aromatic solvent

is not expected

to dissolve the

highly polar dye.

Experimental Protocol: Quantitative Determination
of Solubility
This protocol provides a robust, self-validating method for determining the solubility of Acid Red

155 in a given solvent using UV-Visible spectrophotometry. This approach is superior to simple

gravimetric methods for colored compounds due to its higher sensitivity and precision.

Part 1: Preparation of a Standard Calibration Curve
Causality: A calibration curve is essential to relate a measured absorbance value directly to a

known concentration, forming the basis of the quantitative analysis.

Prepare a Stock Solution: Accurately weigh approximately 50 mg of Acid Red 155 and

dissolve it in 100 mL of the chosen solvent in a volumetric flask. This creates a stock solution

of ~500 µg/mL. Record the exact mass and calculate the precise concentration.

Create Serial Dilutions: Prepare a series of at least five standard solutions from the stock

solution. For example, dilute the stock to create standards of 50, 25, 10, 5, and 1 µg/mL.

Measure Absorbance: Using a spectrophotometer, measure the absorbance of each

standard at the wavelength of maximum absorbance (λmax) for Acid Red 155 in that solvent.

Use the pure solvent as a blank.

Plot the Curve: Plot a graph of Absorbance vs. Concentration. Perform a linear regression to

obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value >

0.99 indicates a reliable standard curve.
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Part 2: Preparation of a Saturated Solution
Causality: To measure maximum solubility, a solution must be in equilibrium with excess,

undissolved solute. This ensures the solvent is holding the maximum possible amount of the

compound under the given conditions.

Add Excess Solute: Add an excess amount of Acid Red 155 powder (e.g., 50-100 mg) to a

vial containing a known volume of the solvent (e.g., 10 mL). The presence of visible,

undissolved solid is required.

Equilibration: Seal the vial to prevent solvent evaporation. Place the vial on a magnetic stirrer

or orbital shaker in a temperature-controlled environment (e.g., 25°C). Stir vigorously for at

least 24 hours. This extended time is critical to ensure the system reaches solubility

equilibrium.[10]

Part 3: Sample Analysis and Calculation
Causality: The undissolved solute must be completely removed to ensure that the

concentration of only the dissolved dye is measured.

Separate Undissolved Solid: After equilibration, remove the vial and allow the undissolved

solid to settle. To completely separate the supernatant from any suspended microparticles,

centrifuge the sample at high speed (e.g., 5000 rpm for 15 minutes).[10]

Dilute the Supernatant: Carefully pipette a small, known volume (e.g., 100 µL) of the clear

supernatant. Dilute this aliquot with the solvent to a final volume that will yield an absorbance

reading within the linear range of your calibration curve (typically 0.1 to 1.0 AU). Record the

dilution factor accurately.

Measure Absorbance: Measure the absorbance of the diluted sample at the same λmax

used for the standard curve.

Calculate Solubility:

Use the equation from the calibration curve (y = mx + c, where y is absorbance and x is

concentration) to calculate the concentration of the diluted sample.
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Multiply this concentration by the dilution factor to determine the concentration of the

original saturated solution.

The result is the solubility of Acid Red 155 in that solvent, typically expressed in g/L or

mg/mL.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the quantitative solubility determination

protocol.
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Part 1: Preparation

Part 2 & 3: Experiment & Analysis

1. Prepare Stock Solution
(~500 µg/mL)

2. Create Serial Dilutions
(e.g., 1-50 µg/mL)

3. Measure Absorbance
at λmax

4. Plot Calibration Curve
(Abs vs. Conc)

10. Calculate Concentration
(Using Calibration Curve)

 Use y=mx+c 

5. Prepare Saturated Solution
(Add excess dye to solvent)

6. Equilibrate for 24h
(Constant Temp. & Stirring)

7. Separate Solid
(Centrifugation)

8. Dilute Supernatant
(Known Dilution Factor)

9. Measure Sample Absorbance

11. Determine Final Solubility
(Conc. x Dilution Factor)

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination of Acid Red 155.
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Conclusion
The solubility of Acid Red 155 is fundamentally driven by its highly polar, ionic nature, conferred

by its sodium sulfonate groups. It is readily soluble in polar protic solvents like water and

ethanol and is expected to be highly soluble in powerful polar aprotic solvents such as DMSO

and DMF.[1] Conversely, it is predicted to be insoluble in nonpolar organic solvents. For

researchers requiring precise quantification, the provided spectrophotometric protocol offers a

reliable and reproducible method. A thorough understanding and accurate measurement of

solubility are indispensable first steps in leveraging the properties of Acid Red 155 for any

advanced scientific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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